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Introduction: Acoustic telemetry is a powerful methodology for studying the movement,

behavior, and survival of aquatic species.[1] This technology utilizes acoustic transmitters

(tags) surgically implanted in fish and a network of underwater acoustic receivers

(hydrophones) that detect and record the unique signals emitted by the tags.[1][2] By analyzing

the detection data, researchers can reconstruct movement pathways, identify critical habitats,

and understand how environmental factors influence fish behavior.[3][4] These methods are

particularly valuable for monitoring invasive carp species (such as Bighead, Silver, Grass, and

Common Carp), providing crucial data to inform management strategies, control their spread,

and protect native ecosystems.[3][5][6] The data can reveal aggregation sites, migration routes,

and responses to environmental changes, guiding targeted removal efforts and the placement

of deterrent barriers.[4][7]

Equipment Specifications
The acoustic telemetry system consists of two primary components: transmitters (tags) and

receivers.[2] The selection of specific equipment is dictated by the research objectives, the size

of the fish, and the characteristics of the study environment.

Acoustic Transmitters (Tags)
Acoustic tags are available in a variety of sizes, frequencies, and battery lives.[8] Larger tags

generally offer greater power output, leading to a longer detection range and operational life,
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but are only suitable for larger fish.[8][9] The choice of frequency is also critical; lower

frequencies (e.g., 69 kHz) are suitable for long-range detection in marine environments, while

higher frequencies (e.g., 180 kHz, 307 kHz) are often used in freshwater systems, especially in

high-noise environments like near dams.[8][10]

Table 1: Comparison of Acoustic Transmitter Specifications

Manufact
urer

Model
Series/Ty
pe

Frequenc
y

Size (mm)
Weight in
Air (g)

Est.
Battery
Life

Target
Applicati
on

Innovasea

(Vemco)
V9 Coded 69 kHz

9 (dia) x
29 (l)

3.6
~520
days[11]

Medium
to large-
bodied
fish, long-
term
studies.
[11][12]

Innovasea

(Vemco)

V-Series

Coded
180 kHz Varies Varies

1 month to

2 years

Small to

medium-

sized

species in

freshwater.

[8]

Innovasea

(HTI)

795-Series

Coded
307 kHz Varies Varies Varies

High-flow,

high-noise

freshwater

environme

nts.[8]

| ATS | SS400 (Injectable) | 416.7 kHz | 3.38 (dia) x 15 (l) | 0.216 | Varies (duty cycling) |

Juvenile Salmonid Acoustic Telemetry System (JSATS), small fish.[13] |
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Receivers are moored in fixed locations to create a detection array.[14] They passively listen

for and record the signals from tagged fish that come within their detection range.[10] Some

models also have wireless capabilities to transmit data to the surface, avoiding the need for

physical retrieval for data download.[10]

Table 2: Comparison of Acoustic Receiver Specifications

Manufacturer Model
Frequency
Compatibility

Key Feature
Typical
Deployment

Innovasea VR2W
69 kHz or 180
kHz

Robust,
reliable
standard for
presence/abse
nce studies.
[10]

Freshwater
and marine,
long-term
passive
monitoring.

Innovasea HR2 180 kHz

High residency,

for sub-meter

positioning

accuracy.[10]

Fine-scale

positioning

experiments.

Innovasea VR2AR 69 kHz

Built-in

transmitter for

synchronization

and health

status.

Small rivers to

large ocean

projects.

| Innovasea | VR4-UWM | 69 kHz | Underwater modem for remote data transmission.[10] |

Offshore, deep-water, or difficult-to-access sites. |

Experimental Design & Planning
A successful telemetry study begins with a robust experimental design. Key considerations

include defining clear objectives, selecting an appropriate study site, and designing an effective

receiver array.
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The research questions guide all subsequent decisions. Common objectives for carp studies

include:

Identifying seasonal movement patterns and migration corridors.[15]

Determining habitat use and preference (e.g., overwintering or spawning grounds).[3][16]

Quantifying survival rates.[14]

Evaluating the effectiveness of barriers or deterrents.[17]

Understanding the influence of environmental variables (e.g., flow, temperature) on

movement.[5][16]

Study Site Selection & Range Testing
The study area's physical and acoustic properties will influence equipment performance. Before

full deployment, a range test is crucial to determine the detection efficiency of the receivers.

This involves placing a test tag at known distances from a receiver to understand the maximum

detection distance and identify potential acoustic shadow zones. Detection efficiency can range

from 0-100% based on environmental noise, obstructions, and mooring methods.[18] One

study reported a 34% detection probability at a 2,000 m receiver spacing.[2]

Receiver Array Design
The spatial arrangement of receivers determines the type of data collected.

Gating/Barrier Arrays: A line of receivers across a river or migration route to detect the

passage of fish. This design is effective for monitoring movement between distinct areas.

Grid Arrays: A two-dimensional network of receivers covering a specific area, such as a lake

or reservoir. This allows for the reconstruction of fish movement pathways within the array.[1]

Cooperative Networks: Leveraging large-scale, multi-researcher arrays (like the Great Lakes

Acoustic Telemetry Observation System) can significantly expand the geographic scope of a

study.[3]
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Protocol: Surgical Implantation of Acoustic Transmitters
Surgical implantation of transmitters into the body cavity is the most common attachment

method for long-term studies.[1][19] All procedures must be approved by the appropriate

institutional animal care and use committee.[12]

Materials:

Anesthetic (e.g., MS-222, AQUI-S®)

Surgical table or cradle with continuous water flow over gills

Sterilized surgical kit (scalpel, forceps, needle drivers)

Sterilized acoustic transmitters

Absorbable or non-absorbable monofilament sutures (e.g., 3-0 or 4-0 gauge).[12]

Topical antiseptic and antibiotic (e.g., tetracycline).[12]

Recovery tank with aerated water

Procedure:

Anesthesia: Anesthetize the carp in a water bath containing a calibrated dose of anesthetic

until it loses equilibrium and reflex response.

Positioning: Place the fish ventral side up in a surgical cradle. Ensure a continuous, low-flow

supply of water with a maintenance dose of anesthetic is pumped over the gills throughout

the procedure.

Incision: Make a small incision slightly off the ventral midline, approximately halfway between

the pelvic girdle and the anus.[12] The incision length should be about 1.5 times the diameter

of the transmitter.[12] Use the scalpel blade in an upward direction to avoid damaging

internal organs.[12]

Transmitter Insertion: Gently insert the sterilized transmitter into the peritoneal cavity.
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Suturing: Close the incision using simple, interrupted stitches.[12] A surgeon's knot is

commonly used to secure the sutures.[12] Two or three stitches are typically sufficient for a

V9-sized tag.[12] Ensure knots are snug but do not cut into the tissue.

Post-operative Care: A topical antibiotic can be applied to the incision. Some researchers

also inject a small amount of antibiotic into the body cavity.[12]

Recovery: Transfer the fish to a well-aerated recovery tank. Monitor until it regains

equilibrium and normal swimming behavior, at which point it can be released back into its

environment.[20]

Protocol: Receiver Array Deployment and Mooring
Proper mooring is essential to prevent receiver loss and maximize data collection.[21] The

design must be robust enough to withstand currents, wave action, and potential boat traffic.[18]

[21]

Materials:

Acoustic receivers

Mooring line (e.g., heavy-duty rope or cable)

Anchor weights (e.g., concrete blocks, kedge anchors).[21]

Subsurface buoys

Acoustic releases (optional, for deep water)

GPS unit for recording deployment locations

Procedure:

Select Mooring Location: Choose a location based on the array design and a site survey.

Avoid areas with heavy debris, thick vegetation, or high boat traffic that could entangle the

mooring line.[21]
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Assemble Mooring: Attach the receiver to the mooring line. The receiver should be oriented

vertically to ensure optimal hydrophone performance.

Attach Anchor: Securely fasten the anchor to the bottom of the mooring line. The weight

should be sufficient to hold the system in place during peak flow conditions.

Deployment: Carefully lower the mooring system from a boat. Record the precise GPS

coordinates of the deployment location.

Minimize Slack: In riverine environments, small weights can be attached to the mooring line

to minimize slack and reduce the risk of entanglement.[21]

Protocol: Data Retrieval and Management
Data must be downloaded from receivers periodically.

Retrieval: Navigate to the receiver's GPS coordinates and retrieve the mooring. For receivers

with acoustic modems, data can be downloaded remotely.[10]

Download: Connect the receiver to a computer and download the detection data using the

manufacturer's software.

Redeployment: After downloading, check the receiver's battery life and redeploy it in the

exact same location.

Data Backup and Storage: Immediately back up the raw data files. Store data in a structured

database. A common format includes columns for Tag ID, Receiver ID, Date, and Time.[22]

Data Analysis and Interpretation
Data Filtering
Raw acoustic data often contains false detections caused by signal collisions or environmental

noise. Before analysis, the data should be filtered to remove erroneous records. This may

involve removing single detections or detections that are biologically improbable (e.g., a fish

moving faster than its maximum possible speed).

Movement Metrics & Analysis
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Once filtered, the data can be used to calculate various metrics to describe carp movement.

Residence Time: The amount of time a fish spends within the detection range of a specific

receiver.[23]

Movement Rate: Calculated from the time elapsed between detections at different receivers

with known distances between them.

Habitat Use: By correlating fish positions with habitat maps, researchers can determine

preferences for certain depths, substrates, or vegetation types.[16]

Migration Timing: Gate arrays can pinpoint the timing of seasonal migrations.[15]

Table 3: Examples of Reported Movement Data for Carp Species

Species Location Observation Citation

Koi Carp New Zealand

Travelled up to 232
km in a year, with
daily rates up to 13
km/day.

[15]

Common Carp River Murray, VIC

Majority (65%) were

resident, but some

moved up to 650 km

downstream.

[15]

Silver Carp James River, SD

Movement probability

increased from 59% to

94% with rising river

discharge.

[5]

Bigheaded Carp
Upper Mississippi

River

On average, 76% of

individuals remained

within the same river

pool monthly.

[7]

| Common Carp | Pearl River, China | Showed a significant diel pattern, moving to shallower

habitats at night. |[16] |

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b13450389?utm_src=pdf-body
https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2021.723025/full
https://www.mdpi.com/2073-4441/12/8/2233
https://pestsmart.org.au/toolkit-resource/radio-tracking-as-a-support-tool-of-carp-control-methods/
https://www.benchchem.com/product/b13450389?utm_src=pdf-body
https://pestsmart.org.au/toolkit-resource/radio-tracking-as-a-support-tool-of-carp-control-methods/
https://pestsmart.org.au/toolkit-resource/radio-tracking-as-a-support-tool-of-carp-control-methods/
https://www.researchgate.net/publication/376472328_Using_passive_telemetry_and_environmental_variables_to_predict_Silver_Carp_Hypophthalmichthys_molitrix_movement_cues_on_the_northwestern_edge_of_their_invasion_front
https://pmc.ncbi.nlm.nih.gov/articles/PMC11313411/
https://www.benchchem.com/product/b13450389?utm_src=pdf-body
https://www.mdpi.com/2073-4441/12/8/2233
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13450389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Advanced Analytical Techniques
Network Analysis: This approach treats receivers as nodes and fish movements between

them as edges.[24] It is a powerful tool for visualizing connectivity between different habitats

and identifying key movement corridors.[24]

State-Space Models: These models can estimate movement probabilities between different

river sections or pools and can be used to evaluate the performance of the telemetry array

itself.[7]

Survival Analysis: Telemetry data can be used in mark-recapture models (e.g., Cormack-

Jolly-Seber) to estimate survival rates over time.[14]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of a typical acoustic telemetry study for

monitoring carp movement, from initial planning to final data interpretation.

Caption: Workflow for a carp acoustic telemetry study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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